Cas no 123420-62-2 (2-Pentanone,4-amino-1,1,1-trifluoro-)

• Product Name: 2-Pentanone,4-amino-1,1,1-trifluoro-
• CAS No: 123420-62-2
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• CID: 104136
• Update Time: 2024-01-24

2-Pentanone,4-amino-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-amino-1,1,1-trifluoro-
• 2-Pentanone, 4-amino-1,1,1-trifluoro-

• Inchi： 1S/C5H8F3NO/c1-3(9)2-4(10)5(6,7)8/h3H,2,9H2,1H3
• InChI Key： UIHRICQVFRMUIO-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC(N)C

Computed Properties

• Exact Mass: 155.05584
• Monoisotopic Mass: 155.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09